Cas no 1160787-09-6 (1-(2,6-Dibromopyridin-4-yl)thiourea)

• Product Name: 1-(2,6-Dibromopyridin-4-yl)thiourea
• CAS No: 1160787-09-6
• MF: C₆H₅Br₂N₃S
• MW: 310.996997594833
• CID: 3167854
• PubChem ID: 58033225
• Update Time: 2025-04-21

1-(2,6-Dibromopyridin-4-yl)thiourea Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-Dibromopyridin-4-yl)thiourea
• 2,6-dibromo-pyridin-4-yl-thiourea
• 1160787-09-6
• SCHEMBL222223
• N-(2,6-dibromo-4-pyridinyl)thiourea
• DB-209506
• PAVKMURODQHTLD-UHFFFAOYSA-N
• (2,6-dibromopyridin-4-yl)thiourea
• (2,6-Dibromo-pyridin-4-yl)-thiourea

• Inchi： 1S/C6H5Br2N3S/c7-4-1-3(10-6(9)12)2-5(8)11-4/h1-2H,(H3,9,10,11,12)
• InChI Key： PAVKMURODQHTLD-UHFFFAOYSA-N
• SMILES： N(C1C=C(Br)N=C(Br)C=1)C(N)=S

Computed Properties

• Exact Mass: 310.85504Da
• Monoisotopic Mass: 308.85709Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 83Ų